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Compound of Interest

Compound Name: tert-Amyl acetate

Cat. No.: B1606918 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Amyl acetate is an organic solvent with growing interest in extraction applications,

particularly within the pharmaceutical and natural product industries. Its favorable properties,

including moderate polarity, low water solubility, and a good balance between volatility and a

high boiling point, make it a viable alternative to other commonly used extraction solvents.

Furthermore, it is often considered a "greener" alternative to solvents such as chloroform and

benzene. This document provides detailed application notes and protocols for the use of tert-
Amyl acetate in extraction processes.

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of tert-Amyl acetate
is crucial for its effective and safe use in extraction protocols. Key properties are summarized in

the table below.[1][2][3][4][5]
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Property Value

Synonyms 2-methylbutan-2-yl acetate, t-Pentyl acetate

CAS Number 625-16-1

Molecular Formula C7H14O2

Molecular Weight 130.18 g/mol [1][2]

Appearance
Colorless to yellow watery liquid with a weak

banana-like odor[2]

Boiling Point 125 °C (257 °F)[4]

Melting Point -70 °C (-94 °F)[3]

Density 0.874 g/mL at 20 °C[4]

Solubility in water Sparingly soluble[3]

Flash Point 26.1 °C (79 °F)

Vapor Pressure 12.1 mmHg at 25 °C[2]

Applications in Extraction
tert-Amyl acetate's unique properties make it suitable for a variety of extraction applications,

most notably in the pharmaceutical industry for the purification of antibiotics and in the isolation

of natural products.

Pharmaceutical Applications: The Case of Penicillin
Extraction
One of the most well-documented applications of amyl acetate (isomers of which tert-amyl
acetate is one) is in the extraction and purification of penicillin from fermentation broths.[6][7][8]

[9] The principle of this extraction relies on the pH-dependent solubility of penicillin.

Mechanism:
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The extraction process for penicillin involves a series of liquid-liquid extractions where the pH of

the aqueous phase is adjusted to selectively move the penicillin between the aqueous and

organic (tert-amyl acetate) phases.
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Penicillin Extraction Workflow.

Experimental Protocol: Laboratory-Scale Penicillin Extraction

This protocol is adapted from historical methods and provides a general framework for the

extraction of an acidic compound like penicillin from an aqueous solution using tert-amyl
acetate.

Materials:

Simulated fermentation broth (or other aqueous solution containing the target acidic

compound)

tert-Amyl acetate

Hydrochloric acid (HCl), 1M

Sodium hydroxide (NaOH), 1M

Separatory funnel
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pH meter or pH paper

Beakers and flasks

Rotary evaporator

Procedure:

Preparation of the Aqueous Phase: Start with 100 mL of the aqueous solution containing the

target compound.

Acidification: Adjust the pH of the aqueous solution to 2.0-3.0 using 1M HCl. This protonates

the acidic compound, making it more soluble in the organic solvent.

First Extraction:

Transfer the acidified aqueous solution to a 250 mL separatory funnel.

Add 50 mL of tert-amyl acetate to the separatory funnel.

Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any

pressure buildup.

Allow the layers to separate. The upper layer is the organic phase (tert-amyl acetate) and

the lower layer is the aqueous phase.

Drain the lower aqueous phase into a beaker and collect the upper organic phase in a

separate flask.

Back-Extraction (Purification):

Transfer the collected organic phase to a clean separatory funnel.

Add 25 mL of a neutral or slightly basic aqueous buffer (e.g., phosphate buffer, pH 7.0).

Shake vigorously for 1-2 minutes, venting as needed.

Allow the layers to separate.
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Drain the lower aqueous phase, which now contains the purified salt of the target

compound, into a clean flask.

Solvent Removal (Optional): If the target compound is to be isolated from the organic phase,

the tert-amyl acetate can be removed by rotary evaporation.

Analysis: Analyze the concentration of the target compound in the final aqueous or organic

phase using an appropriate analytical method (e.g., HPLC, UV-Vis spectroscopy).

Natural Product Extraction
tert-Amyl acetate can be a suitable solvent for the extraction of moderately polar compounds

from plant and microbial sources. It offers an alternative to more common solvents like ethyl

acetate, especially when different selectivity is required.

Experimental Protocol: General Extraction of Plant Material

This protocol provides a general procedure for the extraction of secondary metabolites from

dried plant material using tert-amyl acetate.

Materials:

Dried and powdered plant material

tert-Amyl acetate

Erlenmeyer flask with a stopper

Shaker or magnetic stirrer

Filter paper and funnel

Rotary evaporator

Procedure:

Maceration:
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Weigh 10 g of the dried, powdered plant material and place it in a 250 mL Erlenmeyer

flask.

Add 100 mL of tert-amyl acetate to the flask.

Stopper the flask and place it on a shaker or use a magnetic stirrer to agitate the mixture

at room temperature for 24 hours.

Filtration:

Filter the mixture through filter paper to separate the extract from the solid plant material.

Wash the plant material with an additional 20 mL of tert-amyl acetate to ensure maximum

recovery of the extract.

Concentration:

Combine the filtrates and concentrate the extract using a rotary evaporator at a

temperature of 40-50°C until the solvent is completely removed.

Further Processing: The resulting crude extract can be used for biological assays or further

purified using chromatographic techniques.

Comparative Data
The choice of an extraction solvent is critical for achieving high recovery and purity of the target

compound. The following table presents a comparison of tert-amyl acetate with other common

extraction solvents.
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Solvent
Polarity
Index

Boiling
Point (°C)

Density
(g/mL)

Water
Solubility

Key
Advantag
es

Key
Disadvant
ages

tert-Amyl

Acetate
~4.0 125 0.874 Low

Good for

moderately

polar

compound

s, lower

volatility

than ethyl

acetate

Flammable

Ethyl

Acetate
4.4 77 0.902

8.3 g/100

mL

Widely

used,

effective

for a broad

range of

compound

s, easy to

remove

High

volatility,

relatively

high water

solubility

can lead to

emulsions

n-Hexane 0.1 69 0.655 Insoluble

Excellent

for non-

polar

compound

s

Highly

flammable,

neurotoxin

Dichlorome

thane
3.1 40 1.33

1.3 g/100

mL

Excellent

solvent for

a wide

range of

compound

s

Toxic,

suspected

carcinogen

, high

volatility

Methyl

Isobutyl

Ketone

(MIBK)

4.2 117 0.80 1.9 g/100

mL

Good

solvent for

many

organic

compound

Flammable

, potential

health

hazards
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s, lower

volatility

than

acetone

A study on the extraction of Penicillin V from a simulated fermentation broth compared the

effectiveness of n-amyl acetate with other solvents.[10] While this study used the "n-" isomer,

the data provides a useful reference for the performance of amyl acetates in such extractions.

Solvent
Extraction Efficiency (%) (pH 4, 400 rpm,
30 min)

n-Amyl Acetate ~85%

n-Butyl Acetate ~90%

Methyl Isobutyl Ketone (MIBK) >95%

Green Chemistry Perspective
tert-Amyl acetate is often considered a "greener" solvent alternative due to several factors:

Biodegradability: It is more readily biodegradable than many chlorinated or aromatic

solvents.

Lower Toxicity: It generally exhibits lower toxicity compared to solvents like benzene,

chloroform, and dichloromethane.

Renewable Feedstocks: While traditionally derived from petroleum, there is potential for its

production from bio-based sources.

However, it is important to note that tert-amyl acetate is still a flammable solvent and should

be handled with appropriate safety precautions.[11] Its volatility, while lower than some other

common solvents, still requires its use in well-ventilated areas or fume hoods.
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Logical Workflow for Solvent Selection in
Extractions
The selection of an appropriate extraction solvent is a critical step in developing a robust and

efficient extraction protocol. The following diagram illustrates a logical workflow for this process.

Define Target Compound
and Matrix

Analyze Compound Properties
(Polarity, pKa, Stability)

Initial Solvent Screening
(Consider Polarity, Solubility, BP)

Consider Greener Alternatives
(e.g., tert-Amyl Acetate)

Literature Search for
Similar Extractions

Optimize Extraction Parameters
(pH, Temp, Time, Ratio)

Analyze Extraction Efficiency
and Purity

Finalize Protocol
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Solvent Selection Workflow.

Conclusion
tert-Amyl acetate presents a valuable option in the repertoire of extraction solvents for

researchers and professionals in drug development and natural product chemistry. Its favorable

physical properties, coupled with a better environmental and safety profile compared to some

traditional solvents, make it an attractive choice for various applications. The protocols and

data presented in this document provide a starting point for the development of efficient and

sustainable extraction processes utilizing tert-amyl acetate. As with any solvent, careful

consideration of the specific application and safety precautions are paramount for successful

implementation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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